Cas no 1250483-65-8 (N-(2,2-dimethylpropyl)-4-(methylsulfanyl)aniline)

N-(2,2-dimethylpropyl)-4-(methylsulfanyl)aniline is a specialized organic compound featuring a tert-butyl-substituted amine group and a methylsulfanyl (thioether) moiety attached to an aniline core. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry applications, particularly as an intermediate in pharmaceuticals, agrochemicals, or materials science. The tert-butyl group enhances steric hindrance, potentially improving selectivity in reactions, while the methylsulfanyl group offers reactivity for further functionalization. Its well-defined molecular architecture ensures consistency in synthesis pathways, supporting controlled modifications. The compound’s stability and solubility profile further contribute to its utility in research and industrial processes requiring precise structural motifs.
N-(2,2-dimethylpropyl)-4-(methylsulfanyl)aniline structure
1250483-65-8 structure
Product Name:N-(2,2-dimethylpropyl)-4-(methylsulfanyl)aniline
CAS No:1250483-65-8
MF:C12H19NS
MW:209.350961923599
CID:5158118
PubChem ID:20785894
Update Time:2025-05-23

N-(2,2-dimethylpropyl)-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

    • N-(2,2-dimethylpropyl)-4-(methylsulfanyl)aniline
    • 4-(Methylthio)-N-neopentylaniline
    • Benzenamine, N-(2,2-dimethylpropyl)-4-(methylthio)-
    • Inchi: 1S/C12H19NS/c1-12(2,3)9-13-10-5-7-11(14-4)8-6-10/h5-8,13H,9H2,1-4H3
    • InChI Key: CDOZDTYMPLAOHR-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)NCC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 154
  • XLogP3: 4.1
  • Topological Polar Surface Area: 37.3

N-(2,2-dimethylpropyl)-4-(methylsulfanyl)aniline Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Additional information on N-(2,2-dimethylpropyl)-4-(methylsulfanyl)aniline

N-(2,2-Dimethylpropyl)-4-(Methylsulfanyl)Aniline: A Comprehensive Overview

N-(2,2-Dimethylpropyl)-4-(methylsulfanyl)aniline, also known by its CAS registry number CAS No. 1250483-65-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a methylsulfanyl group and a bulky N-substituent, namely the 2,2-dimethylpropyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

The synthesis of N-(2,2-Dimethylpropyl)-4-(methylsulfanyl)aniline typically involves multi-step organic reactions, often starting from readily available starting materials such as aniline derivatives and sulfur-containing reagents. The process may include nucleophilic substitution, coupling reactions, or other methods depending on the specific pathway chosen. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

One of the key areas where CAS No. 1250483-65-8 has found significant application is in the development of advanced materials. The compound's ability to act as a precursor for polymer synthesis has been extensively explored in recent studies. For instance, researchers have utilized this compound to create high-performance polymers with enhanced thermal stability and mechanical properties. These polymers hold promise for use in aerospace, automotive industries, and electronic devices where durability under extreme conditions is critical.

In addition to its role in materials science, N-(2,2-Dimethylpropyl)-4-(methylsulfanyl)aniline has also garnered attention in the field of pharmacology. Its structural features make it a potential candidate for drug design and development. Recent studies have highlighted its ability to modulate certain biological pathways, suggesting its potential as a lead compound for therapeutic agents targeting inflammatory diseases or neurodegenerative conditions.

The electronic properties of this compound are another area of active research. Due to its conjugated system and sulfur-containing group, it exhibits interesting electronic behavior that can be harnessed in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent breakthroughs in computational chemistry have allowed researchers to model these properties more accurately, paving the way for optimized device designs.

From an environmental standpoint, understanding the degradation pathways and ecological impact of CAS No. 1250483-65-8 is crucial for its safe handling and disposal. Studies have shown that under certain conditions, the compound undergoes biodegradation through microbial action or photochemical processes. These findings are essential for developing guidelines that minimize environmental risks associated with its use.

In conclusion, N-(2,2-Dimethylpropyl)-4-(methylsulfanyl)aniline stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure not only offers opportunities for innovative material development but also opens avenues for medical advancements and sustainable chemical practices. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in both academic and industrial settings.

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